N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-3-4-12-26-17-7-5-6-16(13-17)20-23-24-21(28-20)22-19(25)14-27-18-10-8-15(2)9-11-18/h5-11,13H,3-4,12,14H2,1-2H3,(H,22,24,25)
• InChI Key: BZMGPIMCLNSWDQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C2=NN=C(S2)NC(=O)CSC3=CC=C(C=C3)C
• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol

Description

N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties and has been used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide has been used in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as an anti-cancer agent, and its ability to inhibit the growth of cancer cells has been demonstrated in several studies.

Mechanism of Action

The mechanism of action of N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide is not fully understood. However, it is believed that the compound exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the death of cancer cells and prevents the growth and spread of tumors.
Biochemical and Physiological Effects
N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has also been studied for its potential as an anti-inflammatory agent. It has been shown to reduce inflammation in animal models of arthritis, and this effect is believed to be due to its ability to inhibit the activity of certain enzymes that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide in lab experiments is its unique properties. It has been shown to have potent anti-cancer and anti-inflammatory effects, which makes it a valuable tool for studying these diseases. However, one of the limitations of using this compound is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide. One of the most promising areas of research is in the development of new anti-cancer drugs based on this compound. Researchers are also exploring the potential of this compound as an anti-inflammatory agent and are investigating its effects on other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, N-[5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methylphenyl)thio]acetamide is a unique chemical compound that has been extensively studied for its potential applications in scientific research. Its anti-cancer and anti-inflammatory properties make it a valuable tool for studying these diseases, and its potential as a new drug candidate is currently being explored. Further research on this compound is needed to fully understand its mechanism of action and its potential applications in medicine.